Cas no 1260614-73-0 (Tofacitinib impurity N)

• Product Name: Tofacitinib impurity N
• CAS No: 1260614-73-0
• MF: C₁₃H₁₉N₅
• MW: 245.323461771011
• MDL: MFCD09878609
• CID: 1081550
• PubChem ID: 44630606
• Update Time: 2025-07-21

Tofacitinib impurity N Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-((3S,4S)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-methyl-N-[(3S,4S)-4-methylpiperidin-3-yl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3S,4S)-4-methyl-3-piperidinyl]-
• 1260614-73-0
• SCHEMBL18124371
• AS-79386
• CS-M2343
• DTXSID30659969
• AKOS016015893
• N-Methyl-N-[(3S,4S)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 1206825-36-6
• Tofacitinib Impurity N
• Rel-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• DB-231544
• Tofacitinib impurity N

• MDL： MFCD09878609
• Inchi： 1S/C13H19N5/c1-9-3-5-14-7-11(9)18(2)13-10-4-6-15-12(10)16-8-17-13/h4,6,8-9,11,14H,3,5,7H2,1-2H3,(H,15,16,17)/t9-,11+/m0/s1
• InChI Key： XRIARWQZLGCQDM-GXSJLCMTSA-N
• SMILES： N(C)(C1C2C=CNC=2N=CN=1)[C@@H]1CNCC[C@@H]1C

Computed Properties

• Exact Mass: 245.16404563g/mol
• Monoisotopic Mass: 245.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156-160°C
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Tofacitinib impurity N Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on Tofacitinib impurity N

Research Brief on Tofacitinib Impurity N (1260614-73-0): Synthesis, Characterization, and Analytical Methods

Tofacitinib impurity N (CAS: 1260614-73-0) is a critical process-related impurity of tofacitinib citrate, a Janus kinase (JAK) inhibitor approved for the treatment of rheumatoid arthritis and other autoimmune diseases. Recent studies have focused on its synthetic pathways, structural elucidation, and control strategies to meet stringent regulatory requirements. This brief synthesizes the latest advancements (2022-2023) in analytical methodologies, toxicity profiling, and industrial mitigation approaches for this impurity.

A 2023 Journal of Pharmaceutical and Biomedical Analysis study (DOI: 10.1016/j.jpba.2023.115123) developed a novel UPLC-MS/MS method for quantifying Tofacitinib impurity N at trace levels (LOQ: 0.003%). The method employed a HILIC column (Waters Acquity BEH, 1.7 µm) with 0.1% formic acid/acetonitrile mobile phase, demonstrating superior resolution from co-eluting impurities compared to prior USP methods. Structural confirmation via 2D NMR (1H-13C HSQC) revealed distinct chemical shifts at δ 7.85 ppm (pyrimidine H-5) and 172.3 ppm (carbonyl C-7), critical for distinguishing it from isomeric impurities.

Process chemistry advancements were reported in Organic Process Research & Development (2022, 26(8): 2451-2460), where a redesigned Pictet-Spengler reaction step reduced impurity N formation from 0.12% to <0.03% by controlling HCl concentration (1.2-1.5 M) and temperature (45±2°C). DFT calculations (B3LYP/6-311+G(d,p)) identified the intermediate 3-((4-methylpiperazin-1-yl)methyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine as the key precursor, enabling targeted process optimization.

Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023, 142: 105414) established a permitted daily exposure (PDE) limit of 1.2 µg/day based on 28-day rat studies (NOAEL: 0.5 mg/kg/day). Notably, Ames tests showed no mutagenicity up to 500 µg/plate, but in vitro micronucleus assays indicated potential clastogenicity at concentrations >10 µM, necessitating strict control in final drug products.

Recent regulatory developments include the FDA's draft guidance (Q3D(R1), 2023) classifying impurity N as a "Class 3" compound with elemental impurity thresholds of ≤1500 ppm for Pd (residual catalyst). Industry responses have adopted hybrid purification systems combining continuous chromatography (SMB) and crystallization with ethanol/water (7:3 v/v) to achieve consistent purity >99.8% (HPLC).

Future research directions emphasize (1) developing continuous-flow synthesis to minimize impurity generation and (2) applying AI-based predictive models for impurity fate mapping. These advancements position Tofacitinib impurity N as a model compound for studying complex heterocyclic impurity control strategies in JAK inhibitor manufacturing.